Cas no 1261920-89-1 (3-(4-Cyanophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(4-Cyanophenyl)-5-nitrobenzoic acid
• CAS No: 1261920-89-1
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• MDL: MFCD18319167
• CID: 2763571
• PubChem ID: 53225098
• Update Time: 2025-09-28

3-(4-Cyanophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-CYANOPHENYL)-5-NITROBENZOIC ACID
• 3-(4-Cyanophenyl)-5-nitrobenzoic acid, 95%
• 1261920-89-1
• 4'-Cyano-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319167
• DTXSID30688830
• 3-(4-Cyanophenyl)-5-nitrobenzoic acid

• MDL： MFCD18319167
• Inchi： 1S/C14H8N2O4/c15-8-9-1-3-10(4-2-9)11-5-12(14(17)18)7-13(6-11)16(19)20/h1-7H,(H,17,18)
• InChI Key： YBCOOVFPQHFZKF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC(C#N)=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04840674Da
• Monoisotopic Mass: 268.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Additional information on 3-(4-Cyanophenyl)-5-nitrobenzoic acid

3-(4-Cyanophenyl)-5-nitrobenzoic Acid: A Comprehensive Overview

The compound 3-(4-Cyanophenyl)-5-nitrobenzoic acid (CAS No. 1261920-89-1) is a significant molecule in the field of organic chemistry, particularly in the study of heterocyclic compounds and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in drug discovery, material science, and related fields. In this article, we will delve into the properties, synthesis, and recent advancements in research involving this compound.

3-(4-Cyanophenyl)-5-nitrobenzoic acid is characterized by its complex structure, which includes a benzoic acid moiety substituted with a nitro group at the 5-position and a 4-cyanophenyl group at the 3-position. The presence of both nitro and cyano groups introduces interesting electronic effects, making this compound a valuable substrate for exploring reactivity and functionality in various chemical reactions. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties.

The synthesis of 3-(4-Cyanophenyl)-5-nitrobenzoic acid involves a multi-step process that typically begins with the preparation of intermediates such as 4-cyanophenyl derivatives. Researchers have employed various methodologies, including coupling reactions and oxidation techniques, to achieve high yields and purity. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. These advancements underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

One of the most promising applications of 3-(4-Cyanophenyl)-5-nitrobenzoic acid lies in its potential as a building block for drug development. The compound's ability to act as a scaffold for constructing bioactive molecules has been explored in several studies. For instance, recent research has demonstrated its utility in synthesizing analogs with anti-inflammatory and anticancer properties. The nitro group, known for its strong electron-withdrawing effect, plays a crucial role in modulating the pharmacokinetic profiles of these derivatives.

In addition to its role in pharmacology, 3-(4-Cyanophenyl)-5-nitrobenzoic acid has found applications in material science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. For example, researchers have reported the successful synthesis of metal-organic frameworks (MOFs) incorporating this compound, which exhibit exceptional stability and selectivity in gas adsorption studies.

The electronic properties of 3-(4-Cyanophenyl)-5-nitrobenzoic acid have also been extensively studied using computational methods such as density functional theory (DFT). These studies have provided insights into the molecule's frontier molecular orbitals and reactivity patterns, which are critical for understanding its behavior in chemical reactions. Furthermore, experimental techniques like UV-Vis spectroscopy and cyclic voltammetry have been employed to characterize its optical and electrochemical properties.

Recent advancements in green chemistry have inspired researchers to explore environmentally friendly methods for synthesizing 3-(4-Cyanophenyl)-5-nitrobenzoic acid. For instance, catalytic hydrogenation using renewable catalysts has been proposed as an alternative to traditional methods that rely on hazardous reagents. Such innovations not only enhance the sustainability of chemical processes but also align with global efforts to reduce environmental impact.

In conclusion, 3-(4-Cyanophenyl)-5-nitrobenzoic acid (CAS No. 1261920-89-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing scientific research. As ongoing studies continue to uncover new potentials for this compound, it is anticipated that 3-(4-Cyanophenyl)-5-nitrobenzoic acid will play an increasingly important role in shaping future innovations across various industries.